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Compound of Interest

Compound Name: Thiophosphoryl chloride

Cat. No.: B1216652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for
thiophosphoryl chloride (PSCIs), a key intermediate in the synthesis of various
organophosphorus compounds, including insecticides. This document compiles available
guantitative data, outlines experimental methodologies for its determination, and visualizes
relevant chemical pathways.

Core Thermochemical Data

Thiophosphoryl chloride is a colorless, fuming liquid at room temperature.[1][2] A summary of
its fundamental thermochemical and physical properties is presented below.

Physical Properties
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Property Value Source
Molecular Formula PSCIs [2]
Molar Mass 169.38 g-mol—1 [2]
Melting Point -35 °C (238 K) [2][3]
Boiling Point 125 °C (398 K) [2][3]
Density 1.67 g/cm3 [2]

Thermochemical Data

The following tables summarize the key thermochemical data for thiophosphoryl chloride in
its gaseous state. Data for the liquid and solid states are less readily available in compiled
databases.

Standard Molar Properties (at 298.15 K)

Property Value Units Source

Standard Molar

337.2 J-mol~t.K-1 [1]
Entropy (S°)

Molar Heat Capacity

89.42 J-mol-t.K-1 [1]
(Cp)

Gas Phase Heat Capacity (Shomate Equation)

The heat capacity (Cp) of gaseous thiophosphoryl chloride can be calculated over a range of
temperatures (298-6000 K) using the Shomate equation.[4][5][6]

Cp° = A+ Bt + Ct2 + D*t3 + E/t2
where:
e t =temperature (K) /1000

e Cp° = heat capacity (J/mol*K)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Thiophosphoryl_chloride
https://en.wikipedia.org/wiki/Thiophosphoryl_chloride
https://en.wikipedia.org/wiki/Thiophosphoryl_chloride
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6115317.aspx
https://en.wikipedia.org/wiki/Thiophosphoryl_chloride
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6115317.aspx
https://en.wikipedia.org/wiki/Thiophosphoryl_chloride
https://www.benchchem.com/product/b1216652?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/thiophosphoryl%20chloride
https://pubchem.ncbi.nlm.nih.gov/compound/thiophosphoryl%20chloride
https://www.benchchem.com/product/b1216652?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3982910&Mask=8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3982910&Type=JANAFG&Plot=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3982910&Type=JANAFG&Table=on
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The coefficients for thiophosphoryl chloride are:

Coefficient Value

A 105.4837
B 2.204760
C -0.594785
D 0.050616
E -1.480012

Experimental Protocols

The determination of thermochemical data for compounds like thiophosphoryl chloride relies
on precise experimental techniques. While specific detailed protocols for this compound are not
readily available in open literature, the following methodologies represent the standard
approaches for obtaining such data for inorganic compounds.

Calorimetry

Calorimetry is the primary method for measuring the heat changes associated with chemical
reactions, allowing for the determination of enthalpies of formation.

e Combustion Calorimetry: This technique involves the complete combustion of a substance in
a bomb calorimeter. The heat released during the combustion is measured, and from this,
the standard enthalpy of formation can be calculated. For phosphorus compounds, the
products of combustion are typically phosphoric acid and other oxides, which requires
careful analysis of the final states.

o Reaction Calorimetry: The enthalpy of a specific reaction involving the compound of interest
is measured. For instance, the heat of hydrolysis of thiophosphoryl chloride could be
measured. By knowing the enthalpies of formation of the other reactants and products, the
enthalpy of formation of thiophosphoryl chloride can be determined using Hess's Law.

Vapor Pressure Measurements

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1216652?utm_src=pdf-body
https://www.benchchem.com/product/b1216652?utm_src=pdf-body
https://www.benchchem.com/product/b1216652?utm_src=pdf-body
https://www.benchchem.com/product/b1216652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Vapor pressure data as a function of temperature are crucial for determining the enthalpy of

vaporization.

 Static or Dynamic Vapor Pressure Measurement: These methods involve measuring the
pressure of the vapor in equilibrium with the liquid or solid phase at different temperatures.
The data is often fitted to equations like the Antoine equation. The work of Daniel R. Stull in
1947 on the vapor pressure of pure substances is a foundational reference in this area.[4]
The enthalpy of vaporization can then be derived from the slope of the line in a plot of In(P)

versus 1/T (the Clausius-Clapeyron equation).

Key Chemical Pathways

Thiophosphoryl chloride is a versatile reagent used in various synthetic pathways. The
following diagrams illustrate two key processes: its industrial synthesis and its use in the

synthesis of the insecticide parathion.

Synthesis of Thiophosphoryl Chloride

( Phosphorus Trichloride (PCls) ) Product

Sulfur (S)

Click to download full resolution via product page

Thiophosphoryl Chloride (PSCIs))

Industrial synthesis of thiophosphoryl chloride.
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Synthesis of Parathion from Thiophosphoryl Chloride

4 Step 1: Esterification )
[ Ethanol (2 CH3CH20H) ) l

[Thiophosphoryl Chloride (PSCl) ]—»[ g;]‘f;':ﬂeD('zg'fﬁﬁoo)szp;;’gB L 2
\ J

Step 2: Condensation

[Sodium 4-nitr0phenolatw NaCl
Click to download full resolution via product page
Two-step synthesis of the insecticide Parathion.
Conclusion

This guide provides a consolidated source of thermochemical data for thiophosphoryl
chloride, intended to be a valuable resource for professionals in research and development.
While comprehensive data for the gaseous phase is available, further experimental work is
needed to fully characterize the thermochemical properties of the liquid and solid phases. The
provided reaction pathways illustrate the significance of thiophosphoryl chloride as a
precursor in industrial and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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